Cas no 1261951-96-5 (3-Bromo-5-(3,5-dicarboxyphenyl)phenol)

• Product Name: 3-Bromo-5-(3,5-dicarboxyphenyl)phenol
• CAS No: 1261951-96-5
• MF: C₁₄H₉BrO₅
• MW: 337.122263669968
• MDL: MFCD18316154
• CID: 2765635
• PubChem ID: 53221877
• Update Time: 2025-06-28

3-Bromo-5-(3,5-dicarboxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261951-96-5
• MFCD18316154
• 3-Bromo-5-(3,5-dicarboxyphenyl)phenol, 95%
• 3-BROMO-5-(3,5-DICARBOXYPHENYL)PHENOL
• 3'-Bromo-5'-hydroxy[1,1'-biphenyl]-3,5-dicarboxylic acid
• DTXSID90686473
• 3-Bromo-5-(3,5-dicarboxyphenyl)phenol

• MDL： MFCD18316154
• Inchi： 1S/C14H9BrO5/c15-11-4-8(5-12(16)6-11)7-1-9(13(17)18)3-10(2-7)14(19)20/h1-6,16H,(H,17,18)(H,19,20)
• InChI Key： YDIZIOKZDORWSZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=C(C(=O)O)C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 335.96334Da
• Monoisotopic Mass: 335.96334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-Bromo-5-(3,5-dicarboxyphenyl)phenol

Professional Introduction to Compound with CAS No. 1261951-96-5 and Product Name: 3-Bromo-5-(3,5-dicarboxyphenyl)phenol

The compound with the CAS number 1261951-96-5 and the product name 3-Bromo-5-(3,5-dicarboxyphenyl)phenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both bromine and carboxylic acid functional groups in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of 3-Bromo-5-(3,5-dicarboxyphenyl)phenol in the design of small-molecule inhibitors targeting various biological pathways. Its brominated aromatic ring serves as an excellent scaffold for further derivatization, enabling researchers to fine-tune its pharmacological properties. The dual functionality provided by the carboxylic acid groups allows for diverse chemical modifications, including esterification, amidation, and conjugation with other biomolecules. These attributes make it a valuable building block in the synthesis of targeted therapeutics.

In the realm of medicinal chemistry, the compound has been explored for its potential role in modulating enzyme activity and receptor interactions. For instance, researchers have investigated its interactions with cytoprotective enzymes and transcription factors, which are critical in maintaining cellular homeostasis. Preliminary findings suggest that derivatives of 3-Bromo-5-(3,5-dicarboxyphenyl)phenol may exhibit inhibitory effects on certain kinases and phosphatases, making them promising candidates for treating inflammatory and metabolic disorders.

The structural features of 3-Bromo-5-(3,5-dicarboxyphenyl)phenol also make it an attractive candidate for developing imaging agents. The bromine atom can be utilized for radiolabeling procedures, enabling positron emission tomography (PET) or single-photon emission computed tomography (SPECT) studies. Such applications are particularly relevant in oncology, where tracking the distribution and binding affinity of small molecules can provide insights into tumor biology and therapeutic response.

Furthermore, the compound's ability to engage with biological targets through multiple interaction points has implications for drug design principles such as "structure-based drug design" and "rational drug design." Computational modeling studies have been employed to predict how modifications to the 3-Bromo-5-(3,5-dicarboxyphenyl)phenol core can enhance binding affinity and selectivity. These computational approaches are increasingly integral to modern drug discovery pipelines, as they allow for rapid screening of virtual libraries before experimental validation.

From a synthetic chemistry perspective, 3-Bromo-5-(3,5-dicarboxyphenyl)phenol exemplifies the importance of multifunctional intermediates in streamlining complex synthetic routes. The compound's accessibility through established synthetic protocols makes it a practical choice for academic and industrial laboratories alike. Advances in green chemistry have also influenced its production, with efforts focused on optimizing yields while minimizing waste generation. Such sustainable practices are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

The pharmacokinetic properties of derivatives derived from 3-Bromo-5-(3,5-dicarboxyphenyl)phenol are another area of active investigation. Researchers are exploring how structural modifications can influence absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Understanding these relationships is crucial for translating preclinical findings into clinical success rates. Additionally, bioinformatic tools are being leveraged to identify potential off-target effects early in the development process.

Recent breakthroughs in single-cell sequencing technologies have opened new avenues for studying how 3-Bromo-5-(3,5-dicarboxyphenyl)phenol derivatives affect cellular heterogeneity within complex tissues. By analyzing single-cell gene expression profiles, scientists can gain insights into how different cell types respond to therapeutic intervention at a molecular level. This high-resolution approach is particularly valuable in oncology research but has broader implications across various disease models.

The integration of artificial intelligence (AI) into drug discovery workflows has further accelerated the exploration of 3-Bromo-5-(3,5-dicarboxyphenyl)phenol derivatives. Machine learning algorithms can predict novel scaffolds based on existing data sets or identify optimal modifications for desired pharmacological outcomes. These AI-driven approaches complement traditional experimental methods by providing rapid hypothesis generation and validation cycles.

In conclusion,3-Bromo-5-(3,5-dicarboxyphenyl)phenol, represented by CAS No. 1261951-96-5, represents a cornerstone compound in contemporary pharmaceutical research due to its structural versatility, functional diversity,and potential therapeutic applications across multiple disease areas, including cancer,neurodegenerative disorders,and inflammatory conditions, Amongst all available intermediates,this compound stands out as one which offers both challenges & opportunities,for medicinal chemists & biologists alike; ongoing investigations promise yet more exciting developments,which could significantly impact future healthcare strategies.